3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-hydroxy-1-(m-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(3-methylphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H23N2O3S.BrH/c1-15-4-2-5-17(12-15)22-14-21(24,23-8-3-11-27-20(22)23)16-6-7-18-19(13-16)26-10-9-25-18;/h2,4-7,12-13,24H,3,8-11,14H2,1H3;1H/q+1;/p-1
• InChI Key: VGNHPQQLVYAYAP-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=CC=C1)N2CC([N+]3=C2SCCC3)(C4=CC5=C(C=C4)OCCO5)O.[Br-]
• Molecular Formula: C21H23BrN2O3S
• Molecular Weight: 463.4 g/mol

Description

The compound contains several functional groups including a 2,3-dihydrobenzo[b][1,4]dioxin ring, a hydroxy group, a m-tolyl group (a toluene ring with a substituent in the meta position), and a 3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide group. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions including alkylation, azidation, Curtius rearrangement, hydrolysis, and salification. The exact synthesis process for this compound would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as 2D-NMR spectra, mass spectrometry, and single crystal X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Scientific Research Applications

Therapeutic Applications

Imidazo[2,1-b]thiazole, the core structure in the compound 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-hydroxy-1-(m-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide, is recognized for its broad pharmacological potential. Derivatives of imidazo[2,1-b]thiazole have been extensively studied, revealing a diverse range of pharmacological activities, making this moiety a significant component in the development of new therapeutic agents (Shareef et al., 2019). The versatility of imidazo[2,1-b]thiazoles is supported by a comprehensive review covering therapeutic applications developed between 2000-2018, highlighting the importance of this structural feature in medicinal chemistry.

Role in Antioxidant Activity Assessment

Antioxidant Capacity Assays

The compound's structural moiety, imidazo[2,1-b]thiazole, is potentially relevant in the context of antioxidant capacity assays, such as ABTS/PP decolorization assay. This assay, among the most widely used for determining antioxidant capacity, involves specific reaction pathways, including the formation of coupling adducts with certain antioxidants. Although not directly linked to the compound , the relevance of such assays in assessing the antioxidant capacity of various substances provides a conceptual connection to the structural features present in this compound (Ilyasov et al., 2020).

Environmental and Health Implications of Structurally Related Compounds

Polybrominated Dibenzo-p-dioxins and Dibenzofurans

While not directly related to the therapeutic applications, it is important to note the structural relevance of dibenzo-p-dioxin moiety present in the compound. Polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), structurally similar to parts of the compound , are known for their environmental persistence and potential health implications. They are primarily recognized as contaminants in brominated flame retardants and products of combustion. The biological effects of PBDDs and PBDFs are comparable to those of their chlorinated counterparts, affecting various biological systems and being a subject of environmental health concerns (Mennear & Lee, 1994).